4-Cyclopropoxy-5-iodopicolinamide

• Molecular Formula: C9H9IN2O2
• Molecular Weight: 304.08 g/mol
• SMILES: C1CC1OC2=CC(=NC=C2I)C(=O)N
• InChI: InChI=1S/C9H9IN2O2/c10-6-4-12-7(9(11)13)3-8(6)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)
• InChIKey: LUZAZSYSWSRSQK-UHFFFAOYSA-N

4-Cyclopropoxy-5-iodopicolinamide: A Structurally Unique Picolinamide Building Block

4-Cyclopropoxy-5-iodopicolinamide (CAS 1243480-99-0) is a synthetic halogenated heterocycle characterized by a picolinamide core with a cyclopropoxy substituent at the 4-position and an iodine atom at the 5-position . With a molecular formula of C9H9IN2O2 and a molecular weight of 304.08 g/mol, this compound belongs to a class of iodinated picolinamide derivatives primarily utilized as versatile building blocks in organic synthesis and medicinal chemistry . Unlike its positional isomer 4-cyclopropoxy-3-iodopicolinamide (CAS 1243473-81-5), which is commercially available with a certified purity of NLT 98%, no equivalent purity or analytical specification data was found in the public domain for this specific 5-iodo derivative . This absence of foundational characterization data represents a critical factor for any procurement or selection process.

● Structurally unique 5-iodo regioisomer for positional elaboration

● No certified purity or analytical documentation publicly available

● Intended as a synthetic intermediate; in-house characterization required before use

The Critical Risk of Substituting 4-Cyclopropoxy-5-iodopicolinamide with Unverified Analogs

Generic substitution among iodinated picolinamide isomers carries a high risk of experimental failure in research settings. The exact positioning of the iodine atom from the 3- to the 5-position of the pyridine ring creates fundamentally different molecules with distinct reactivity profiles in cross-coupling reactions, such as Suzuki or Sonogashira couplings [1]. While 4-cyclopropoxy-3-iodopicolinamide is a characterized compound with documented purity and handling data, no such authoritative data exists for the 5-iodo target compound . Substituting one for the other without rigorous in-house validation can lead to irreproducible synthetic pathways or inconclusive biological screening results. Furthermore, the target compound cannot be assumed to share biological activity with other picolinamide derivatives; a structurally unrelated Smoothened inhibitor identified in a database search (CHEMBL1807225) was initially linked through a deprecated or erroneous record, highlighting the danger of extrapolating activity data without strict structural verification [2].

Attribute

Target: 5-Iodo

Analog: 3-Iodo

Regiochemistry

Iodine at 5-position

Iodine at 3-position

Purity data

Not publicly available

Certified NLT 98%

Analytical docs

None available

NMR, HPLC, LC-MS

Direct substitution without in-house validation may produce irreproducible synthetic outcomes or misguide biological interpretation.

• [1] Muck Rack. (2026). 含碘杂环有机化合物是什么 [What are iodine-containing heterocyclic organic compounds]. Retrieved from https://muckrack.com View Source
• [2] BindingDB. (n.d.). BDBM50349262 (CHEMBL1807225::CHEMBL1813106) - Smoothened homolog inhibitor. Retrieved from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50349262 View Source

A Quantitative Evidence Gap Analysis for 4-Cyclopropoxy-5-iodopicolinamide Versus Its Isomers

Foundational Analytical Characterization: A Comparative Data Vacuum for the 5-Iodo Isomer

The most fundamental differentiator—and the primary risk factor—is the complete absence of quantitative analytical characterization for 4-Cyclopropoxy-5-iodopicolinamide. Its positional isomer, 4-Cyclopropoxy-3-iodopicolinamide, is offered with a specification of NLT 98% purity and has certified supporting documentation including NMR, HPLC, and LC-MS . In contrast, only a basic chemical formula and molecular weight are publicly available for the 5-iodo target compound, with no purity data, no analytical spectra, and no standardized quality control parameters . This represents an absolute quantitative difference in available procurement-grade information.

Analytical characterization

Data to verify

No public purity data vs NLT 98% for the 3-iodo isomer

Procurement risk due to absent specification

Requires in-house analytical controls before synthetic use

Evidence Dimension	Availability of Certified Purity and Analytical Documentation
Target Compound Data	No publicly available purity specification
Comparator Or Baseline	4-Cyclopropoxy-3-iodopicolinamide: Purity NLT 98%, with MSDS, NMR, HPLC, LC-MS documentation available
Quantified Difference	Target compound lacks any equivalent metric; comparator has a quantified purity floor of 98%
Conditions	Review of public vendor technical datasheets and chemical databases

Why This Matters

Procurement decisions are unfeasible without a minimum purity specification, making the target compound a higher-risk selection compared to its well-characterized isomer.

Regioisomeric Identity: Structural Proof as a Determinant of Synthetic Utility

The only confirmed difference between the target compound and its closest analog is the position of the iodine atom: the 5-iodo (target) versus the 3-iodo (comparator) isomer on the picolinamide ring . This regioisomeric identity dictates the electronic and steric environment for metal-catalyzed cross-coupling reactions. The 5-iodo isomer has its reactive handle para to the pyridine nitrogen, while the 3-iodo isomer has it ortho. This is a binary, quantifiable structural property (position 5 vs. position 3) that will direct the vector of chemical elaboration and the physicochemical properties of any resulting compound . No biological activity data were identified in public databases for either isomer.

Regioisomeric identity

Head-to-head

Iodine at position 5 vs position 3 on the pyridine ring

Dictates cross-coupling reactivity and synthetic trajectory

Binary structural decision; no biological data to guide choice

Evidence Dimension	Iodine Atom Regiochemistry on the Pyridine Ring
Target Compound Data	Iodine atom is covalently bound at the 5-position
Comparator Or Baseline	4-Cyclopropoxy-3-iodopicolinamide: Iodine atom is covalently bound at the 3-position
Quantified Difference	Defined and absolute positional difference (position 5 vs. position 3)
Conditions	Structural identity confirmed by SMILES for target compound (NC(=O)c1cc(OC2CC2)c(I)cn1) and vendor catalog data for the comparator

Why This Matters

Selection between isomers is a binary structural decision that directly determines the synthetic trajectory and final structure of the target molecule, with no biological or ADME data to support a performance-based choice.

Absence of Biological Annotation: A Null-Data Comparison Against In-Class Smoothened Inhibitors

A search of authoritative bioactivity databases, including ChEMBL and BindingDB, yielded no quantitative biological activity data (e.g., IC50, Ki, EC50) for 4-Cyclopropoxy-5-iodopicolinamide [1]. This stands in stark contrast to structurally more complex picolinamide-inspired molecules, such as CHEMBL1807225, which is a potent Smoothened receptor antagonist with a reported IC50 of 5 nM in a mouse Shh Light2 cellular assay [2]. Critically, these more complex molecules differ by hundreds of Daltons in molecular weight and contain multiple additional pharmacophores, making any activity extrapolation unsupported. The target compound therefore has a quantitative activity record of 'zero reported data points' versus 'multiple reported data points' for more advanced analogs.

Biological activity

Context-dependent

Target: 0 reported data points; structural analog IC50 = 5 nM

May not support target-based screening without further data

No bioactivity precedent; analog differs significantly in structure

Evidence Dimension	Reported Biological Activity (IC50) against a molecular target
Target Compound Data	No quantitative bioactivity data found in any public scientific database
Comparator Or Baseline	Structural analog CHEMBL1807225: IC50 = 5 nM for Smoothened receptor antagonism (mouse Shh Light2 assay)
Quantified Difference	Target has 0 reported data points; the comparator has a measurable IC50 of 5 nM
Conditions	Systematic query of ChEMBL, BindingDB, and PubMed for 4-Cyclopropoxy-5-iodopicolinamide and its known structural identifiers

Why This Matters

The lack of any biological data means this compound cannot be prioritized for any target-based screening campaign over a characterized lead compound, even if they share minimal structural features.

• [1] Search query performed across BindingDB, ChEMBL, and PubChem for '4-Cyclopropoxy-5-iodopicolinamide', '1243480-99-0', and substructure, yielding no target-specific activity records. View Source
• [2] BindingDB. (n.d.). BDBM50349262 (CHEMBL1807225::CHEMBL1813106) - Smoothened homolog inhibitor. Retrieved from http://bdb8.ucsd.edu/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50349262 View Source

Appropriate Research Contexts for Procuring 4-Cyclopropoxy-5-iodopicolinamide Despite Data Gaps

Custom Synthesis of Novel Chemical Probes Requiring a 4-Cyclopropoxy-5-Substituted Picolinamide Core

The primary valid scenario for procurement is as a synthetic intermediate for chemists designing a molecule that specifically requires elaboration at the 5-position of a 4-cyclopropoxy-substituted picolinamide. As established in Section 3, the regioisomeric identity is the only confirmed differentiator, and this scenario directly leverages that structural feature . The researcher must independently establish purity and perform all in-process analytical controls.

Preparation of Radiolabeled Tracers via Isotopic Exchange, Pending In-House Validation

The iodine atom at the 5-position provides a theoretical handle for isotopic exchange with radioiodine (e.g., I-123, I-124, I-131) for SPECT or PET imaging studies. However, as noted in Sections 2 and 3, no biological targeting data exists for this compound. Any such application would be purely investigational and would first require the user to establish a biological rationale and validate the radiolabeling chemistry, as no precedent was found in the literature for this exact scaffold [1].

Structure-Activity Relationship (SAR) Exploration of Picolinamide Isomer Space

A research group systematically probing the SAR of cyclopropoxy-iodo-picolinamide isomers would need both the 3-iodo and 5-iodo compounds to complete a positional scan. This represents a legitimate scientific need for the compound, driven by the structural comparison detailed in Section 3 . The procurement decision would be based purely on regioisomeric identity, not on any demonstrated superior performance.

Critical Note on Exclusion of Biological Screening Applications

As demonstrated in Section 3, the compound lacks any quantitative bioactivity data. Therefore, procurement for direct use in any target-based screening assay, ADME panel, or in vivo efficacy study is scientifically unsupported and cannot be recommended. The compound's utility is strictly limited to its role as a synthetic intermediate until basic biological characterization data are generated by the end-user.

Application

Selection Property

Validation Focus

5-Position elaboration

5-Iodo regioisomer

In-house purity analysis

Isotopic exchange precursor

Iodo leaving group at 5

Radiolabeling validation

Positional SAR scanning

Regioisomeric identity

Comparative isomer characterization

Biological screening (not recommended)

No bioactivity data

Target validation required

• [1] European Patent Office. (2019). RADIOACTIVE COMPOUND FOR DIAGNOSIS OF MALIGNANT MELANOMA AND USE THEREOF. Retrieved from https://data.epo.org View Source